2-(Hydroxy(phenyl)methyl)-4-methylphenol

• Molecular Formula: C14H14O2
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 2-[hydroxy(phenyl)methyl]-4-methylphenol
• InChI: InChI=1S/C14H14O2/c1-10-7-8-13(15)12(9-10)14(16)11-5-3-2-4-6-11/h2-9,14-16H,1H3
• InChI Key: AHNAMZDFTFYIEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C(C2=CC=CC=C2)O

Description

2-(Hydroxy(phenyl)methyl)-4-methylphenol is a phenolic compound featuring a hydroxy(phenyl)methyl group at position 2 and a methyl group at position 4 of the aromatic ring. Its molecular formula is C₁₄H₁₄O₂, with a molecular weight of 214.26 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[hydroxy(phenyl)methyl]-4-methylphenol can be achieved through several methods. One common approach involves the reaction of 4-methylphenol with benzyl chloride in the presence of a base such as sodium hydroxide. The reaction typically occurs under reflux conditions, and the product is purified through recrystallization.

Industrial Production Methods

In industrial settings, the production of 2-[hydroxy(phenyl)methyl]-4-methylphenol may involve more scalable methods such as continuous flow synthesis. This method allows for the efficient production of large quantities of the compound with consistent quality. The use of catalysts and optimized reaction conditions can further enhance the yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

2-[hydroxy(phenyl)methyl]-4-methylphenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding alcohols.

Substitution: Electrophilic aromatic substitution reactions can occur at the aromatic ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are used under acidic or basic conditions.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Alcohols and hydroxy derivatives.

Substitution: Halogenated and nitrated phenols.

Scientific Research Applications

2-[hydroxy(phenyl)methyl]-4-methylphenol has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of various organic compounds and polymers.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the production of resins, coatings, and adhesives due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of 2-[hydroxy(phenyl)methyl]-4-methylphenol involves its interaction with various molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, affecting their structure and function. Additionally, the compound can undergo redox reactions, influencing cellular oxidative stress pathways. These interactions can modulate various biological processes, contributing to its observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The compound is compared to analogs with modifications at positions 2 and 4 of the phenol ring. Key examples include:

Table 1: Structural Comparison

Compound Name	Substituent at Position 2	Substituent at Position 4	Key Functional Groups	Reference
2-(Hydroxy(phenyl)methyl)-4-methylphenol	Hydroxy(phenyl)methyl	Methyl	Phenolic -OH, Benzyl alcohol
2-(2H-Benzotriazol-2-yl)-6-[(diethylamino)methyl]-4-methylphenol	Benzotriazolyl, diethylamino methyl	Methyl	Benzotriazole, tertiary amine
(E)-4-methyl-2-((o-tolylimino)methyl)phenol	o-Tolylimino group	Methyl	Imine (-C=N), phenolic -OH
2,6-Bis[2-(hydroxydiphenylmethyl)-1-pyrrolidinylmethyl]-4-methylphenol	Pyrrolidinylmethyl with diphenylmethanol	Methyl	Pyrrolidine, diphenylmethanol

Key Observations :

• Hydrogen Bonding: The target compound’s phenolic -OH and benzyl alcohol group enable stronger hydrogen bonding compared to benzotriazole derivatives, which rely on weaker N–H⋯O interactions .
• Steric Effects : Bulky substituents (e.g., pyrrolidinylmethyl in ) reduce solubility in polar solvents but enhance stability in hydrophobic environments .
• Electronic Effects : Imine-containing analogs (e.g., ) exhibit redshifted UV absorption due to conjugation, whereas benzotriazole derivatives show UV stability via intramolecular H-bonding .

Physicochemical Properties

Table 2: Physicochemical Data

Compound	Melting Point (°C)	Solubility	Key Spectral Data (IR/NMR)	Reference
2-(Hydroxy(phenyl)methyl)-4-methylphenol	Not reported	Moderate in ethanol	IR: -OH (3488 cm⁻¹), C–O (1240 cm⁻¹)
Benzotriazole derivative ()	White solid	Low in water	IR: N–H (3280 cm⁻¹), C=N (1610 cm⁻¹)
Imine derivative ()	104–107	Soluble in DMSO	¹H NMR: δ 8.2 (C=N), δ 5.1 (-OH)

Insights :

• The target compound’s -OH group broadens its hydrogen-bonding capacity, enhancing solubility in alcohols compared to benzotriazole analogs .
• Imine derivatives exhibit higher thermal stability (melting points >100°C) due to rigid conjugated systems .